4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: 4-amino-N'-benzyl-N-butoxy-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C14H19N5O2/c1-2-3-9-20-19-14(12-13(15)18-21-17-12)16-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H2,15,18)(H,16,19)
• InChI Key: WQUQZOCFXSLJNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCONC(=NCC1=CC=CC=C1)C2=NON=C2N
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound belongs to the class of oxadiazoles and has shown promising results in different studies.

Mechanism of Action

The mechanism of action of 4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide is not fully understood. However, it has been proposed that this compound may act by inhibiting enzymes involved in cellular processes, leading to the death of cancer cells. In material science, it has been used as a linker to form metal-organic frameworks, which have interesting properties such as high surface area and gas adsorption.
Biochemical and Physiological Effects:
Studies have shown that 4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide has low toxicity and does not affect normal cells. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide in lab experiments is its potential as a building block for the synthesis of novel materials. Another advantage is its potential as an anticancer agent. However, one limitation is the lack of knowledge about its mechanism of action, which makes it difficult to optimize its activity.

Future Directions

There are several future directions for the research on 4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide. One direction is to study its mechanism of action in more detail, which could lead to the development of more potent anticancer agents. Another direction is to explore its potential as a building block for the synthesis of materials with specific properties. Additionally, more research is needed to fully understand its potential as a pesticide in agriculture.

Synthesis Methods

The synthesis of 4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide involves the reaction of benzylamine, butyl bromide, and 1,2,5-oxadiazole-3-carboximidamide in the presence of a catalyst. This reaction leads to the formation of the desired compound, which can be purified by recrystallization.

Scientific Research Applications

4-amino-N-benzyl-N'-butoxy-1,2,5-oxadiazole-3-carboximidamide has been studied for its potential applications in different fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has shown activity against cancer cells and has been proposed as a potential anticancer agent. In material science, it has been used as a building block for the synthesis of novel materials with interesting properties. In agriculture, it has been tested as a pesticide and has shown promising results.